Cas no 1909309-64-3 (2-methyl-2-azabicyclo2.2.2octan-6-amine dihydrochloride)

• Product Name: 2-methyl-2-azabicyclo2.2.2octan-6-amine dihydrochloride
• CAS No: 1909309-64-3
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• MDL: MFCD29906947
• CID: 4628628
• PubChem ID: 121553857
• Update Time: 2025-08-04

2-methyl-2-azabicyclo2.2.2octan-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-azabicyclo[2.2.2]octan-6-amine dihydrochloride
• Z2418193690
• 2-methyl-2-azabicyclo[2.2.2]octan-6-amine;dihydrochloride
• 2-methyl-2-azabicyclo2.2.2octan-6-amine dihydrochloride

• MDL： MFCD29906947
• Inchi： 1S/C8H16N2.2ClH/c1-10-5-6-2-3-8(10)7(9)4-6;;/h6-8H,2-5,9H2,1H3;2*1H
• InChI Key： DDAZDKZJYWYLCU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CC2CCC1C(C2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 135
• Topological Polar Surface Area: 29.3

Additional information on 2-methyl-2-azabicyclo2.2.2octan-6-amine dihydrochloride

Comprehensive Guide to 2-methyl-2-azabicyclo[2.2.2]octan-6-amine dihydrochloride (CAS No. 1909309-64-3): Properties, Applications, and Market Insights

2-methyl-2-azabicyclo[2.2.2]octan-6-amine dihydrochloride (CAS No. 1909309-64-3) is a specialized bicyclic amine compound with significant potential in pharmaceutical and chemical research. This article delves into its molecular structure, physicochemical properties, synthesis methods, and emerging applications, while addressing frequently searched questions in the field of organic chemistry and drug development.

The 2-azabicyclo[2.2.2]octane scaffold present in this compound has garnered attention due to its unique three-dimensional structure, which makes it valuable for creating bioactive molecules. Researchers particularly value the dihydrochloride salt form for its improved solubility and stability compared to the free base, a topic frequently queried in scientific forums about compound salt selection.

Recent literature highlights growing interest in bridged bicyclic amines like 2-methyl-2-azabicyclo[2.2.2]octan-6-amine for their applications in central nervous system (CNS) drug discovery. This aligns with current pharmaceutical trends focusing on neurological disorders, answering common search queries about novel CNS-active scaffolds. The methyl substitution at the 2-position and amine functionality at the 6-position create opportunities for diverse molecular modifications.

From a synthetic chemistry perspective, the preparation of CAS 1909309-64-3 typically involves multi-step organic transformations starting from readily available precursors. Many researchers searching for "synthesis of bicyclic amines" or "aza-bridged compound preparation" will find this compound's synthetic route particularly instructive. The dihydrochloride form is usually obtained through final step salt formation with hydrochloric acid, a process detail often sought after in process chemistry discussions.

The physicochemical profile of 2-methyl-2-azabicyclo[2.2.2]octan-6-amine dihydrochloride shows characteristics typical of small molecular weight amines: good water solubility (enhanced by the salt form), moderate lipophilicity, and stability under standard storage conditions. These properties make it suitable for various biological assays, addressing common questions about compound handling in research settings.

In pharmaceutical applications, this scaffold has shown promise in molecular docking studies due to its constrained geometry and ability to occupy specific spatial orientations. Current searches for "three-dimensional pharmacophores" and "rigid amine templates" frequently relate to compounds like CAS 1909309-64-3. The molecule's potential as a building block for nicotinic acetylcholine receptor modulators has been particularly noted in recent patent literature.

The market for specialized bicyclic amines like 2-methyl-2-azabicyclo[2.2.2]octan-6-amine dihydrochloride has seen steady growth, driven by increasing demand for novel heterocyclic compounds in drug discovery. Suppliers often field questions about bulk availability and custom synthesis options for this CAS number, reflecting its growing importance in medicinal chemistry workflows.

Analytical characterization of 1909309-64-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis - methods commonly searched by quality control professionals. The dihydrochloride nature of the compound requires particular attention to chloride content determination, a technical aspect frequently discussed in analytical chemistry circles.

Safety considerations for handling 2-methyl-2-azabicyclo[2.2.2]octan-6-amine dihydrochloride follow standard laboratory protocols for amine compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended, addressing common workplace safety queries about chemical handling.

Future research directions for this compound class may explore its utility in asymmetric synthesis, as the rigid bicyclic structure offers potential for chiral induction. This prospect connects with trending searches about "chiral amine catalysts" and "stereoselective synthesis," positioning CAS 1909309-64-3 as relevant to current synthetic methodology development.

In summary, 2-methyl-2-azabicyclo[2.2.2]octan-6-amine dihydrochloride represents an important structural motif in contemporary organic and medicinal chemistry. Its unique combination of stability, synthetic accessibility, and three-dimensional character makes it valuable for addressing current challenges in drug discovery and molecular design, while responding to numerous technical queries prevalent in chemical research communities.